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Compound of Interest

Compound Name: Anticancer agent 235

Cat. No.: B15613925

This guide provides a comprehensive in vivo comparison of Anticancer agent 235, a novel
modulator of the PISBK/AKT/mTOR pathway, against the established dual PI3K/mTOR inhibitor,
BEZ235.[1][2] The data and protocols presented herein are intended for researchers, scientists,
and drug development professionals engaged in preclinical cancer research.

Comparative Efficacy and Toxicity Analysis

The in vivo anticancer effects of Anticancer agent 235 were evaluated in a human colorectal
carcinoma HCT116 xenograft mouse model.[2][3] The results are compared with those of
BEZ235, a known PI3K/mTOR inhibitor that has shown efficacy in similar models.[1][4][5]

Table 1: Comparative In Vivo Efficacy and Toxicity of Anticancer Agent 235 and BEZ235
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. Anticancer Agent
Parameter Vehicle Control BEZ235 (40 mgl/kg)
235 (50 mgl/kg)

Tumor Growth

o 65% 58%
Inhibition (TGI) (%)
Final Average Tumor

1502 + 185 526 + 98 631 + 112

Volume (mm3)
Change in Body

. +2.5% -1.8% -4.2%
Weight (%)

o Minor, transient weight Moderate weight loss,

Observed Toxicities None

loss slight lethargy

Data are presented as mean + standard deviation. TGl is calculated at the end of the study
(Day 21) relative to the vehicle control group. Body weight change is calculated from Day 0 to
Day 21.

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanisms and experimental design, the following
diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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